![molecular formula C21H26N4O B5439043 N-benzyl-7-(cyclobutylcarbonyl)-N-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine](/img/structure/B5439043.png)
N-benzyl-7-(cyclobutylcarbonyl)-N-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine
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Overview
Description
“N-benzyl-7-(cyclobutylcarbonyl)-N-methyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-amine” is a compound with the molecular formula C21H26N4O and a molecular weight of 350.466 . It is also known by the registry number ZINC000072411704 .
Synthesis Analysis
The synthesis of N-benzylated amines like this compound can be achieved through various methods. One such method involves the use of palladium-on-carbon (Pd/C) for the hydrogenative deprotection of the N-benzyl protecting group . This method is considered green and sustainable due to the easy removal and reuse of the catalyst .Molecular Structure Analysis
The compound’s structure can be represented by the SMILES notation: CN(Cc1ccccc1)c1ncnc2CCN(CCc12)C(=O)C1CCC1 . This notation provides a way to represent the structure of the compound in a textual format.Chemical Reactions Analysis
The compound can undergo various chemical reactions. For instance, the N-benzyl protecting group can be deprotected using a system involving laccase from Trametes versicolor and TEMPO . This system uses oxygen as a mild oxidant in an aqueous medium .Physical and Chemical Properties Analysis
The compound is soluble in DMSO . More detailed physical and chemical properties such as melting point, boiling point, and specific rotation are not provided in the available resources.Properties
IUPAC Name |
[4-[benzyl(methyl)amino]-5,6,8,9-tetrahydropyrimido[4,5-d]azepin-7-yl]-cyclobutylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O/c1-24(14-16-6-3-2-4-7-16)20-18-10-12-25(21(26)17-8-5-9-17)13-11-19(18)22-15-23-20/h2-4,6-7,15,17H,5,8-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJZBVPLBDKXDLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=NC=NC3=C2CCN(CC3)C(=O)C4CCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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